Cas no 1874582-94-1 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid)

2-(3,4-Dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid is a chiral benzopyran-derived carboxylic acid featuring a hydroxyl group adjacent to the carboxyl functionality. This structural motif imparts versatility in synthetic applications, particularly in the preparation of pharmacologically active compounds or chiral auxiliaries. The presence of both hydroxyl and carboxyl groups allows for further functionalization, enabling its use as a key intermediate in asymmetric synthesis. Its rigid benzopyran scaffold contributes to stereochemical stability, making it valuable for studies in enantioselective catalysis or medicinal chemistry. The compound’s well-defined stereochemistry and bifunctional reactivity enhance its utility in designing complex molecular architectures with precise control over stereocenters.
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid structure
1874582-94-1 structure
Product Name:2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
CAS No:1874582-94-1
MF:C11H12O4
MW:208.210583686829
CID:5999404
PubChem ID:130721670
Update Time:2025-05-20

2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1776076
    • 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
    • 1874582-94-1
    • Inchi: 1S/C11H12O4/c12-10(11(13)14)8-5-7-3-1-2-4-9(7)15-6-8/h1-4,8,10,12H,5-6H2,(H,13,14)
    • InChI Key: DILLUSJUJNTKMN-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2CC(C(C(=O)O)O)C1

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.8Ų

2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1776076-0.05g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
0.05g
$888.0 2023-09-20
Enamine
EN300-1776076-0.1g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
0.1g
$930.0 2023-09-20
Enamine
EN300-1776076-0.25g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
0.25g
$972.0 2023-09-20
Enamine
EN300-1776076-0.5g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
0.5g
$1014.0 2023-09-20
Enamine
EN300-1776076-1.0g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
1g
$1057.0 2023-06-03
Enamine
EN300-1776076-2.5g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
2.5g
$2071.0 2023-09-20
Enamine
EN300-1776076-5.0g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
5g
$3065.0 2023-06-03
Enamine
EN300-1776076-10.0g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
10g
$4545.0 2023-06-03
Enamine
EN300-1776076-1g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
1g
$1057.0 2023-09-20
Enamine
EN300-1776076-5g
2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid
1874582-94-1
5g
$3065.0 2023-09-20

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid (CAS: 1874582-94-1)

The compound 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid (CAS: 1874582-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzopyran scaffold and hydroxyacetic acid moiety, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and neuroprotective applications. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic applications, positioning it as a compound of interest for further drug development.

One of the key breakthroughs in the study of this compound is its efficient synthetic route, which has been optimized to yield high purity and scalability. Researchers have reported a multi-step synthesis involving the condensation of substituted benzopyran derivatives with glyoxylic acid, followed by selective reduction and purification steps. The synthetic protocol has been refined to minimize byproducts and improve overall yield, making it feasible for large-scale production. This advancement is critical for enabling further pharmacological evaluations and preclinical studies.

In terms of biological activity, recent in vitro and in vivo studies have elucidated the compound's mechanism of action. It has been shown to modulate key inflammatory pathways, including the inhibition of NF-κB and COX-2, which are pivotal in the regulation of inflammatory responses. Additionally, its neuroprotective effects have been attributed to its ability to scavenge reactive oxygen species (ROS) and enhance the activity of endogenous antioxidant enzymes. These findings suggest its potential utility in treating conditions such as chronic inflammation, neurodegenerative diseases, and oxidative stress-related disorders.

Further investigations have focused on the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and tissue penetration, with minimal off-target effects. These attributes make it a promising candidate for further development as a therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions remain to be addressed in subsequent studies.

In conclusion, the recent research on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-hydroxyacetic acid (CAS: 1874582-94-1) highlights its potential as a versatile scaffold for drug discovery. Its synthetic accessibility, coupled with its broad-spectrum biological activities, positions it as a valuable lead compound for further optimization and clinical translation. Future studies should focus on elucidating its structure-activity relationships (SAR) and conducting rigorous preclinical evaluations to fully realize its therapeutic potential.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited